Cas no 1185102-88-8 (Imidazol-1-yl-acetic Acid-d2 Hydrochloride)

Imidazol-1-yl-acetic Acid-d2 Hydrochloride structure
1185102-88-8 structure
Product Name:Imidazol-1-yl-acetic Acid-d2 Hydrochloride
CAS No:1185102-88-8
MF:C5H7ClN2O2
MW:164.586603403091
CID:1060683
PubChem ID:45039554
Update Time:2025-07-28

Imidazol-1-yl-acetic Acid-d2 Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Imidazol-1-yl-acetic Acid-d2 Hydrochloride
    • 2-(4,5-dideuterioimidazol-1-yl)acetic acid,hydrochloride
    • 1185102-88-8
    • [(4,5-~2~H_2_)-1H-Imidazol-1-yl]acetic acid--hydrogen chloride (1/1)
    • DTXSID90662035
    • 2-(4,5-dideuterioimidazol-1-yl)acetic acid;hydrochloride
    • Inchi: 1S/C5H6N2O2.ClH/c8-5(9)3-7-2-1-6-4-7;/h1-2,4H,3H2,(H,8,9);1H/i1D,2D;
    • InChI Key: JKZJSYXGKHQHRA-PRDLOPAJSA-N
    • SMILES: Cl.OC(CN1C=NC([2H])=C1[2H])=O

Computed Properties

  • Exact Mass: 164.03200
  • Monoisotopic Mass: 164.0321587g/mol
  • Isotope Atom Count: 2
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • Solubility: Methanol, Water
  • PSA: 55.12000
  • LogP: 0.76970

Imidazol-1-yl-acetic Acid-d2 Hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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I385602-100mg
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I385602-5mg
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